Cas no 220757-73-3 (4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-)
220757-73-3 structure
Product Name:4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-
CAS No:220757-73-3
MF:C8H11NO2
MW:153.178442239761
CID:244018
PubChem ID:19347453
Update Time:2025-04-19
4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl-
- 3,5-Dimethyl-2-(hydroxymethyl)-4-pyridone
- 2-(Hydroxymethyl)-3,5-dimethyl-4(1H)-pyridinone
- B0025-007871
- 727375-13-5
- 220757-73-3
- 2-(Hydroxymethyl)-3,5-dimethylpyridin-4(1H)-one
- SCHEMBL4483339
- 2-(hydroxymethyl)-3,5-dimethyl-1H-pyridin-4-one
- CS-0166418
- Esomeprazole Impurity 22
- D80824
- 2-hydroxymethyl-3,5-dimethylpyridin-4-ol
- 2-(Hydroxymethyl)-3,5-dimethylpyridin-4(1H)-one? (Omeprazole Impurity
- AKOS037649240
- BS-17508
- MFCD18816545
- QAZJWGGYPDKWMQ-UHFFFAOYSA-N
- SCHEMBL8066691
- 2-(Hydroxymethyl)-3,5-dimethylpyridin-4-ol
-
- Inchi: 1S/C8H11NO2/c1-5-3-9-7(4-10)6(2)8(5)11/h3,10H,4H2,1-2H3,(H,9,11)
- InChI Key: QAZJWGGYPDKWMQ-UHFFFAOYSA-N
- SMILES: OCC1=C(C)C(C(C)=CN1)=O
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
- LogP: 0.48400
4(1H)-Pyridinone,2-(hydroxymethyl)-3,5-dimethyl- Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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